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Compound of Interest

Compound Name: CNX-011-67

Cat. No.: B1574591 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Proper

Handling and Disposal of the research compound CNX-011-67.

CNX-011-67 is a potent and selective GPR40 agonist utilized in laboratory research,

particularly in studies related to type 2 diabetes.[1][2][3][4] While specific disposal protocols

from a manufacturer's Safety Data Sheet (SDS) are not publicly available, and the compound is

noted by at least one supplier as non-hazardous for shipping purposes, it is imperative to follow

established laboratory safety protocols to minimize risk and ensure environmental protection.[2]

This guide provides a framework for the proper disposal of CNX-011-67 based on general

principles for handling research-grade, non-hazardous chemical waste.

I. Understanding the Compound: Key Data
While a comprehensive, official Safety Data Sheet (SDS) for CNX-011-67 is not readily

accessible, the following information has been compiled from supplier data and research

articles.
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Parameter Information Source

Chemical Name CNX-011-67
MedKoo Biosciences,

Vulcanchem

Synonyms CNX011-67, CNX 011-67 MedKoo Biosciences

CAS Number Unknown MedKoo Biosciences

Primary Use Research GPR40 Agonist
MedKoo Biosciences,

Vulcanchem

Physical Form Solid powder MedKoo Biosciences

Shipping Classification

Shipped as non-hazardous

chemical at ambient

temperature

MedKoo Biosciences

Storage

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.

MedKoo Biosciences

II. Pre-Disposal and Handling Protocols
Adherence to proper laboratory practices is the first step in ensuring safety and minimizing

waste.

Experimental Workflow for Waste Minimization:
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Caption: Workflow for minimizing and managing CNX-011-67 waste.

Personal Protective Equipment (PPE):

Standard laboratory PPE should be worn at all times when handling CNX-011-67.

Eye Protection: Safety glasses or goggles.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1574591?utm_src=pdf-body-img
https://www.benchchem.com/product/b1574591?utm_src=pdf-body
https://www.benchchem.com/product/b1574591?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574591?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hand Protection: Chemical-resistant gloves (e.g., nitrile). Gloves should be inspected before

use and disposed of properly after handling the compound.

Body Protection: A laboratory coat is required.

III. Disposal Procedures for CNX-011-67
In the absence of a specific SDS, CNX-011-67 should be treated as a chemical waste product

and disposed of through your institution's Environmental Health and Safety (EHS) department.

Do not dispose of CNX-011-67 down the drain or in regular trash.

Step-by-Step Disposal Guide:

Segregation:

Solid Waste: Collect unused or expired solid CNX-011-67 powder in a clearly labeled,

sealed container. This includes any contaminated consumables such as weigh boats or

filter paper.

Liquid Waste: Solutions containing CNX-011-67 should be collected in a separate, sealed,

and clearly labeled waste container. Do not mix with other solvent waste streams unless

explicitly permitted by your institution's EHS guidelines.

Sharps: Any sharps (needles, scalpels, etc.) contaminated with CNX-011-67 must be

disposed of in a designated sharps container.

Labeling:

All waste containers must be clearly labeled with the full chemical name ("CNX-011-67")

and any known solvents or other chemicals present in the waste.

Indicate that the CAS number is unknown.

Follow your institution's specific labeling requirements.

Storage of Waste:

Store waste containers in a designated, secure area away from incompatible materials.
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Ensure containers are sealed to prevent spills or evaporation.

Arranging for Pickup:

Contact your institution's EHS department to schedule a pickup for your chemical waste.

Provide them with all necessary information about the waste, including the chemical name

and that a specific SDS is unavailable.

Logical Flow for Disposal Decision-Making:
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Caption: Decision-making process for the disposal of CNX-011-67 waste.

IV. Spill and Emergency Procedures
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In the event of a spill, follow these general guidelines:

Evacuate and Alert: Alert others in the immediate area and evacuate if necessary.

Assess the Spill: Determine the extent of the spill and whether it is safe to clean up with the

available resources. For large or unknown spills, contact your institution's EHS or emergency

response team immediately.

Containment and Cleanup (for small, manageable spills):

Wear appropriate PPE.

For solid spills, carefully sweep or scoop the material into a labeled waste container. Avoid

creating dust.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed, labeled waste container.

Decontaminate: Clean the spill area with an appropriate solvent or detergent and water.

Report: Report the spill to your supervisor and your institution's EHS department, as required

by your local policies.

Disclaimer: This document provides general guidance for the proper disposal of CNX-011-67 in

a research setting, based on the limited information available. It is not a substitute for a formal

Safety Data Sheet. Researchers are responsible for complying with all local, state, and federal

regulations, as well as their institution's specific policies for chemical waste management.

Always consult with your institution's Environmental Health and Safety department for specific

guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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67]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1574591#cnx-011-67-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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